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Compound of Interest

Compound Name: Raltegravir

Cat. No.: B610414 Get Quote

This application note details a sensitive and selective High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of

Raltegravir in human plasma. This method is suitable for pharmacokinetic studies, therapeutic

drug monitoring, and bioequivalence studies.

Principle
This method utilizes reversed-phase HPLC for the separation of Raltegravir and a stable

isotope-labeled internal standard (IS), Raltegravir-d3, from endogenous plasma components.

Quantification is achieved using a tandem mass spectrometer operating in negative ionization

mode with Multiple Reaction Monitoring (MRM). Plasma samples are prepared using a liquid-

liquid extraction (LLE) technique, which offers high recovery and minimizes matrix effects.

Materials and Reagents
Standards: Raltegravir (≥98.5% purity), Raltegravir-d3 (IS, ≥98% purity)

Solvents: HPLC grade methanol, acetonitrile, dichloromethane, and n-hexane.[1]

Reagents: Formic acid, ammonium formate, and HPLC grade water.[1]

Biological Matrix: Drug-free human plasma, stored at -20°C or lower.[1]
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Preparation of Stock and Working Solutions
Raltegravir Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount

of Raltegravir in methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Raltegravir-d3 in

methanol.[1]

Working Solutions: Prepare serial dilutions of the Raltegravir stock solution with a 50:50

methanol/water mixture to create working solutions for calibration standards (CS) and quality

control (QC) samples. Prepare a working solution of the internal standard at a suitable

concentration (e.g., 400 ng/mL).[1]

Preparation of Calibration Standards and Quality
Control Samples

Calibration Standards (CS): Spike blank human plasma with the appropriate Raltegravir
working solutions to achieve final concentrations ranging from 2.0 to 6000 ng/mL.[1]

Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of

three concentration levels: Low (LQC, 6.0 ng/mL), Medium (MQC, 2500 ng/mL), and High

(HQC, 5000 ng/mL).[1] A Lower Limit of Quantification (LLOQ) QC sample at 2.0 ng/mL

should also be prepared.[1]

Plasma Sample Preparation (Liquid-Liquid Extraction)
Thaw plasma samples (CS, QC, and unknown subject samples) at room temperature.

To a 100 µL aliquot of plasma, add 50 µL of the internal standard working solution and vortex

for 20 seconds.[1]

Add 50 µL of 0.1% formic acid in water and vortex for another 20 seconds.[1]

Perform the extraction by adding 2.5 mL of a dichloromethane and n-hexane mixture (50:50,

v/v).[1]

Vortex or mix on a rotospin for 10 minutes.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge the samples at approximately 3200 x g for 5 minutes at 10°C.[1]

Transfer 2.0 mL of the upper organic layer to a clean tube and evaporate to dryness under a

stream of nitrogen at 40°C.

Reconstitute the dried residue in 500 µL of the mobile phase and inject it into the HPLC

system.

HPLC-MS/MS Conditions
The following tables summarize the chromatographic and mass spectrometric conditions.

Table 1: Chromatographic Conditions

Parameter Condition

HPLC System
LC-VP HPLC System (Shimadzu) or

equivalent[1]

Column Chromolith RP-18e (100 mm x 4.6 mm)[1]

Column Temperature 40°C[1]

Mobile Phase
10 mM Ammonium Formate in water (pH 3.0)

and Acetonitrile (30:70, v/v)[1]

Flow Rate
1.2 mL/min (with an 85:15 split, directing ~180

µL/min to the mass spectrometer)[1]

Injection Volume 40 µL[2]

Run Time Approximately 2.0 minutes[1]

Table 2: Mass Spectrometric Conditions
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Parameter Condition

Mass Spectrometer API 4000 HPLC-MS/MS or equivalent[3]

Ionization Mode Negative Ionization Electrospray (ESI)[1]

MRM Transitions Raltegravir: m/z 443.1 → 316.1[1]

Raltegravir-d3 (IS): m/z 446.1 → 319.0[1]

Source Temperature 450°C[4]

Ion Spray Voltage +5500 V[4]

Method Validation Summary
The bioanalytical method was validated according to US-FDA guidelines.[1]

Table 3: Linearity and Sensitivity

Parameter Result

Linearity Range 2.0 - 6000 ng/mL[1]

Correlation Coefficient (r²) > 0.999[5]

Lower Limit of Quantification (LLOQ) 2.0 ng/mL[1]

Table 4: Accuracy and Precision

QC Level
Concentration
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%)

LLOQ QC 2.0 < 3.1%[3] < 7.9%[2] 94.8 - 106.8%[3]

LQC 6.0 < 3.1%[3] < 7.9%[2] 97.5 - 104.4%[2]

MQC 2500 < 3.1%[3] < 7.9%[2] 97.5 - 104.4%[2]

HQC 5000 < 3.1%[3] < 7.9%[2] 97.5 - 104.4%[2]
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Table 5: Recovery and Matrix Effect

Analyte
Mean Extraction Recovery
(%)

IS-Normalized Matrix
Factor

Raltegravir 92.6%[1] 0.992 - 0.999[1]

Raltegravir-d3 (IS) 91.8%[1] Not Applicable

Table 6: Stability Studies

Stability Condition Duration Result

Freeze-Thaw 3 cycles Stable

Short-Term (Bench-Top) 6 hours at room temperature Stable

Long-Term 23 months at -20°C[3] Stable

Post-Preparative

(Autosampler)
24 hours at 4°C Stable
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Caption: Experimental workflow for Raltegravir quantification in plasma.
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Bioanalytical Method Validation
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Caption: Key parameters of bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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